BENGH@ Methodological & Application

Check Availability & Pricing

Experimental Design for EN219 in Targeted
Protein Degradation: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EN219

Cat. No.: B15574252

For Researchers, Scientists, and Drug Development Professionals

Introduction

EN219 is a covalent ligand that specifically targets the E3 ubiquitin ligase RNF114, binding to
cysteine 8 in its intrinsically disordered region.[1] This interaction makes EN219 a valuable tool
for targeted protein degradation (TPD), a revolutionary strategy in drug discovery that utilizes
the cell's own protein disposal machinery to eliminate disease-causing proteins. By
incorporating EN219 into a Proteolysis Targeting Chimera (PROTAC), researchers can hijack
the ubiquitin-proteasome system to induce the degradation of specific proteins of interest
(POls).

These application notes provide detailed protocols for utilizing EN219 in TPD studies, from
initial characterization of its effects on RNF114 to its application in PROTACS for degrading
specific targets like BRD4.

Quantitative Data Summary

The following table summarizes key quantitative parameters for EN219 and an exemplary
EN219-based PROTAC.
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Parameter Molecule Target Value Cell Line Citation
IC50 EN219 RNF114 470 nM N/A (in vitro)  [1]
EN219-JQ1 BRD4 (long
DC50 _ 36 nM 231MFP [2]
PROTAC isoform)
EN219-JQ1 BRD4 (short
DC50 _ 14 nM 231MFP [2]
PROTAC isoform)
To be
EN219-J0Q1 determined
Dmax BRD4 ) 231MFP N/A
PROTAC experimentall

y

Signaling Pathways and Experimental Workflows
Ubiquitin-Proteasome System (UPS) Pathway

The following diagram illustrates the general mechanism of the ubiquitin-proteasome system,
which is hijacked by EN219-based PROTACSs to induce targeted protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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